Cas no 10362-82-0 (a-Methylstyrene-d10)

• Product Name: a-Methylstyrene-d10
• CAS No: 10362-82-0
• Molecular Formula: C₉D₁₀
• Molecular Weight: 128.2373
• CID: 118557
• PubChem ID: 92043951

a-Methylstyrene-d10 Properties

Names and Identifiers

• Styrene-b,b,2,3,4,5,6-d7, a-methyl-d3- (8CI)
• α-Methylstyrene-D10
• ALPHA-METHYLSTYRENE-D10
• D98608
• 10362-82-0
• 1,2,3,4,5-pentadeuterio-6-(1,1,3,3,3-pentadeuterioprop-1-en-2-yl)benzene
• 1-[(1,1,3,3,3-?H?)prop-1-en-2-yl](?H?)benzene

• InChIKey： XYLMUPLGERFSHI-PWOCOICVSA-N
• Inchi： InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3/i1D2,2D3,3D,4D,5D,6D,7D
• SMILES： [2H]/C(=C(\C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])/C([2H])([2H])[2H])/[2H]

Computed Properties

• Exact Mass: 138.2037
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.141017778g/mol
• Heavy Atom Count: 9
• Complexity: 96.6
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes